Cas no 56625-04-8 (N-(pyridin-3-ylmethyl)formamide)

N-(Pyridin-3-ylmethyl)formamide is a versatile organic compound featuring a pyridine ring linked to a formamide group via a methylene bridge. Its structure combines the electron-rich properties of pyridine with the reactivity of the formamide moiety, making it a valuable intermediate in synthetic chemistry. This compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and coordination complexes due to its ability to act as a ligand or participate in condensation reactions. Its stability under standard conditions and solubility in common organic solvents further enhance its utility in laboratory and industrial applications. The compound’s well-defined reactivity profile ensures consistent performance in diverse synthetic pathways.

N-(pyridin-3-ylmethyl)formamide structure

56625-04-8 structure

Product Name:N-(pyridin-3-ylmethyl)formamide

CAS No:56625-04-8

MF:C₇H₈N₂O

MW:136.15122127533

CID:1114100

PubChem ID:12228442

Update Time:2025-06-28

N-(pyridin-3-ylmethyl)formamide Chemical and Physical Properties

Names and Identifiers

- N-(3-pyridinylmethyl)-Formamide
- N-(pyridin-3-ylmethyl)formamide
- N-PYRIDIN-3-YLMETHYL-FORMAMIDE
- SCHEMBL348709
- DTXSID80481414
- 56625-04-8
- Formamide, N-(3-pyridinylmethyl)-
- F1984-0345
- AKOS006292588
- MDL： MFCD06637704
- Inchi： 1S/C7H8N2O/c10-6-9-5-7-2-1-3-8-4-7/h1-4,6H,5H2,(H,9,10)
- InChI Key： MTZSCSUNHLJVTD-UHFFFAOYSA-N
- SMILES： O=CNCC1C=NC=CC=1

Computed Properties

Exact Mass: 136.06374
Monoisotopic Mass: 136.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 42Å²

Experimental Properties

PSA: 41.99

N-(pyridin-3-ylmethyl)formamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	032579-1g	N-Pyridin-3-ylmethyl-formamide	56625-04-8		1g	￡155.00	2022-03-01
Fluorochem	032579-5g	N-Pyridin-3-ylmethyl-formamide	56625-04-8		5g	￡610.00	2022-03-01
TRC	N299181-100mg	n-(pyridin-3-ylmethyl)formamide	56625-04-8		100mg	$ 50.00	2022-06-03
TRC	N299181-500mg	n-(pyridin-3-ylmethyl)formamide	56625-04-8		500mg	$ 210.00	2022-06-03
TRC	N299181-1g	n-(pyridin-3-ylmethyl)formamide	56625-04-8		1g	$ 295.00	2022-06-03
eNovation Chemicals LLC	Y1257671-250mg	Formamide, N-(3-pyridinylmethyl)-	56625-04-8	97%	250mg	$225	2024-06-05
eNovation Chemicals LLC	Y1257671-1g	Formamide, N-(3-pyridinylmethyl)-	56625-04-8	97%	1g	$350	2024-06-05
eNovation Chemicals LLC	Y1257671-5g	Formamide, N-(3-pyridinylmethyl)-	56625-04-8	97%	5g	$1120	2024-06-05
eNovation Chemicals LLC	Y1257671-25g	Formamide, N-(3-pyridinylmethyl)-	56625-04-8	97%	25g	$4015	2024-06-05
Life Chemicals	F1984-0345-0.25g	N-(pyridin-3-ylmethyl)formamide	56625-04-8	95%+	0.25g	$146.0	2023-09-06

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Additional information on N-(pyridin-3-ylmethyl)formamide

N-(3-pyridinylmethyl)-Formamide: A Comprehensive Overview

N-(3-pyridinylmethyl)-Formamide is a unique organic compound that has garnered significant attention in the field of biochemistry and pharmaceutical research. This N-(3-pyridinylmethyl)-formamide derivative belongs to a class of compounds known for their potential applications in drug discovery and development. Its structure, comprising a formamide group attached to a pyridine ring via a methylene bridge, makes it a versatile molecule with diverse biological activities.

Recent studies have highlighted the importance of formamide derivatives in medicinal chemistry due to their ability to modulate various pharmacological targets. N-(3-pyridinylmethyl)-Formamide, in particular, has shown promising results in preliminary assays, suggesting its potential as a lead compound for therapeutic applications.

The pyridine ring in N-(3-pyridinylmethyl)-formamide plays a critical role in determining its pharmacokinetic properties and bioavailability. Pyridine derivatives are known for their ability to form hydrogen bonds with biological receptors, enhancing their interactions with target molecules. This characteristic makes pyridinylmethyl-formamide compounds attractive candidates for drug development.

Research into the biological activity of N-(3-pyridinylmethyl)-formamide has focused on its potential as an inhibitor of key enzymes and receptors involved in disease pathways. For instance, recent findings suggest that this compound exhibits significant inhibitory effects on certain kinases, making it a promising candidate for anticancer drug development.

Another area of interest is the synthesis and characterization of N-(3-pyridinylmethyl)-Formamide. The ease of synthesis and structural flexibility of this compound allow for straightforward modification to optimize its pharmacological properties. These modifications can enhance solubility, stability, and selectivity, which are critical factors in drug development.

Moreover, the formamide group in N-(3-pyridinylmethyl)-Formamide contributes to its reactivity and ability to form covalent bonds with target proteins. This property is particularly useful in designing irreversible inhibitors, which can offer advantages over traditional reversible inhibitors by prolonging the duration of action.

In conclusion, N-(3-pyridinylmethyl)-Formamide represents a valuable compound in the realm of bioactive molecules. Its unique structure, combined with its promising biological activities, positions it as a potential lead for innovative drug development. Continued research into this compound and its derivatives is expected to yield further insights into its therapeutic applications.